Cas no 88252-61-3 (4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-)

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- structure

88252-61-3 structure

Product Name:4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-

CAS No:88252-61-3

Molecular Formula:C_₁₆H_₁₂O_₄

Molecular Weight:268.264084815979

CID:639770

PubChem ID:13270926

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-
- 3-hydroxy-8-methoxy-2-phenylchromen-4-one
- 88252-61-3
- DTXSID40533584
- 8-methoxyflavonol
- 3-Hydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one
- 3-hydroxy-8-methoxy-2-phenyl-4H-chromen-4-one
- +Expand
- InChIKey： KXSJNMVHWGRQKQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H12O4/c1-19-12-9-5-8-11-13(17)14(18)15(20-16(11)12)10-6-3-2-4-7-10/h2-9,18H,1H3
- SMILES： COC1=CC=CC2=C1OC(=C(C2=O)O)C3=CC=CC=C3

Computed Properties

Exact Mass: 268.07355886g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 268.07355886g/mol
Heavy Atom Count: 20
Complexity: 409
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 55.8Å²

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Synthesis

Synthetic Circuit 1

57543-87-0

57543-87-0

88252-61-3

88252-61-3

877-22-5

877-22-5

65-85-0

65-85-0

Reaction Conditions

1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide

Reference

Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives

Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Raw materials

8-methoxy-3-nitro-2-phenyl-2H-chromene

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl- Preparation Products

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88252-61-3 (4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-phenyl-) Related Products

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